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Compound of Interest

Compound Name:
10-Methyl-10H-phenothiazine-3-

carbaldehyde

Cat. No.: B1298038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenothiazine and its derivatives are a cornerstone in medicinal chemistry and materials

science, with applications ranging from antipsychotic drugs to organic electronics. The

performance of these compounds is intrinsically linked to their behavior in solution, making the

choice of solvent a critical parameter in their application and development. This guide provides

a comprehensive comparison of the performance of various phenothiazine derivatives in

different solvents, supported by experimental data on their solubility, stability, and

photophysical properties.

Data Summary
The following tables summarize the quantitative data on the solubility and photophysical

properties of selected phenothiazine derivatives in a range of solvents.

Solubility of Phenothiazine Derivatives
The solubility of phenothiazine derivatives is a crucial factor in their formulation and delivery.

The following table presents the solubility data for several common phenothiazine drugs in

water, ethanol, and 1-octanol at different temperatures.

Table 1: Solubility (molar fraction, x) of Phenothiazine Derivatives in Various Solvents at

Different Temperatures.[1]
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Derivat
ive

Solven
t

T =
290 K

T =
300 K

T =
310 K

T =
320 K

T =
330 K

T =
340 K

T =
350 K

Chlorpr

omazin

e HCl

Water 0.0015 0.0023 0.0035 0.0053 0.0079 0.0116 0.0168

Ethanol 0.0008 0.0012 0.0018 0.0027 0.0040 0.0059 0.0086

1-

Octanol
0.0003 0.0005 0.0008 0.0012 0.0018 0.0027 0.0040

Fluphen

azine

di-HCl

Water 0.0001 0.0002 0.0003 0.0004 0.0006 0.0009 0.0013

Ethanol 0.0002 0.0003 0.0005 0.0007 0.0011 0.0016 0.0024

1-

Octanol

<

0.0001

<

0.0001

<

0.0001
0.0001 0.0002 0.0003 0.0004

Promaz

ine HCl
Water 0.0030 0.0045 0.0067 0.0100 0.0147 0.0215 0.0311

Ethanol 0.0018 0.0027 0.0041 0.0061 0.0090 0.0132 0.0192

1-

Octanol
0.0004 0.0006 0.0009 0.0014 0.0021 0.0031 0.0045

Thiorida

zine

HCl

Water 0.0002 0.0003 0.0005 0.0007 0.0011 0.0016 0.0023

Ethanol 0.0005 0.0008 0.0012 0.0018 0.0027 0.0040 0.0059

1-

Octanol
0.0002 0.0003 0.0005 0.0007 0.0011 0.0016 0.0024

Trifluop

erazine

di-HCl

Water 0.0001 0.0002 0.0003 0.0004 0.0006 0.0009 0.0013

Ethanol 0.0002 0.0003 0.0005 0.0007 0.0011 0.0016 0.0024
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1-

Octanol

<

0.0001

<

0.0001
0.0001 0.0001 0.0002 0.0003 0.0004

Triflupro

mazine

HCl

Water 0.0003 0.0005 0.0007 0.0011 0.0016 0.0024 0.0035

Ethanol 0.0009 0.0014 0.0021 0.0031 0.0046 0.0068 0.0100

1-

Octanol
0.0004 0.0006 0.0009 0.0014 0.0021 0.0031 0.0046

The solubility of phenothiazine itself has also been determined in various solvent systems.

Table 2: Solubility of Phenothiazine in Different Solvents and Mixtures at 298.2 K.[2]

Solvent/Mixture Mole Fraction Solubility (x)

Water 1.1 x 10-6

Ethanol 1.8 x 10-2

Propylene Glycol 1.2 x 10-2

Ethanol + Water (50:50 w/w) 1.5 x 10-3

Propylene Glycol + Water (50:50 w/w) 8.0 x 10-4

Ethanol + Propylene Glycol (50:50 w/w) 1.5 x 10-2

Ethanol + Propylene Glycol + Water (33:33:33

w/w/w)
2.5 x 10-3

Photophysical Properties of Phenothiazine Derivatives
The photophysical properties of phenothiazine derivatives are critical for their applications in

areas such as photoredox catalysis and organic light-emitting diodes. The solvent environment

can significantly influence these properties.

Table 3: Photophysical Properties of 2-Substituted, 10-Alkylated Phenothiazine Derivatives in

Various Solvents.[3][4]
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Derivative Solvent
Absorption
λmax (nm)

Emission
λmax (nm)

Triplet
Quantum
Yield (ΦT)

Triplet
Lifetime (τT,
µs)

Promazine

HCl (PZ)
Acetonitrile 252, 303 450 0.58 25

Methanol 253, 304 460 0.60 20

Phosphate

Buffer (PBS)
251, 301 455 0.45 15

2-

Chlorpromazi

ne HCl (CPZ)

Acetonitrile 257, 308 465 0.65 30

Methanol 258, 309 475 0.68 25

Phosphate

Buffer (PBS)
256, 306 470 0.03 < 1

2-

Trifluorometh

ylpromazine

HCl (TFMPZ)

Acetonitrile 258, 314 470 0.70 35

Methanol 259, 315 480 0.72 30

Phosphate

Buffer (PBS)
257, 312 475 0.04 < 1

Thioridazine

HCl (TR)
Acetonitrile 265, 315 460 0.55 22

Methanol 266, 316 470 0.57 18

Phosphate

Buffer (PBS)
264, 313 465 0.40 14
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Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are the protocols for the key experiments cited in this guide.

Solubility Determination
Dynamic (Visual) Method[1]

This method is suitable for determining the temperature-dependent solubility of compounds

with higher solubility.

A known mass of the phenothiazine derivative is introduced into a jacketed glass vessel

containing a known mass of the solvent.

The mixture is heated at a constant rate while being continuously stirred with a magnetic

stirrer.

The temperature at which the last solid particles disappear is recorded as the solubility

temperature for that specific composition.

The procedure is repeated for different compositions to obtain the complete solubility curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1298038#comparing-the-performance-of-
phenothiazine-derivatives-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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